Cas no 848296-84-4 (2-Oxo-2-[(propylcarbamoyl)amino]ethyl 4-(2-phenylethenesulfonamido)benzoate)

• Product Name: 2-Oxo-2-[(propylcarbamoyl)amino]ethyl 4-(2-phenylethenesulfonamido)benzoate
• CAS No: 848296-84-4
• MF: C₂₁H₂₃N₃O₆S
• MW: 445.488824129105
• CID: 5920426
• PubChem ID: 6219595
• Update Time: 2025-05-26

2-Oxo-2-[(propylcarbamoyl)amino]ethyl 4-(2-phenylethenesulfonamido)benzoate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-[(propylcarbamoyl)amino]ethyl 4-(2-phenylethenesulfonamido)benzoate
• EN300-26590919
• Z25318480
• AB00743168-01
• 848296-84-4
• 2-Oxo-2-[(propylcarbamoyl)amino]ethyl 4-(2-phenylethenesulfonamido)benzoate

• Inchi： 1S/C21H23N3O6S/c1-2-13-22-21(27)23-19(25)15-30-20(26)17-8-10-18(11-9-17)24-31(28,29)14-12-16-6-4-3-5-7-16/h3-12,14,24H,2,13,15H2,1H3,(H2,22,23,25,27)/b14-12+
• InChI Key： PGOQUCWOOJIITE-WYMLVPIESA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C=CC(C(=O)OCC(NC(NCCC)=O)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 445.13075664g/mol
• Monoisotopic Mass: 445.13075664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 139Ų

Additional information on 2-Oxo-2-[(propylcarbamoyl)amino]ethyl 4-(2-phenylethenesulfonamido)benzoate

Comprehensive Overview of 2-Oxo-2-[(propylcarbamoyl)amino]ethyl 4-(2-phenylethenesulfonamido)benzoate (CAS No. 848296-84-4)

2-Oxo-2-[(propylcarbamoyl)amino]ethyl 4-(2-phenylethenesulfonamido)benzoate (CAS No. 848296-84-4) is a specialized organic compound with a unique molecular structure that combines a benzoate ester, a sulfonamide moiety, and a carbamoyl group. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in targeted drug delivery and enzyme inhibition. The CAS No. 848296-84-4 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and patents.

The compound's structure features a 2-phenylethenesulfonamido group, which is known for its role in modulating biological activity. Recent studies highlight its relevance in the development of novel anti-inflammatory and anticancer agents, aligning with the growing demand for precision medicine and small-molecule therapeutics. Researchers are particularly interested in its ability to interact with specific protein targets, a topic frequently searched in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, 2-Oxo-2-[(propylcarbamoyl)amino]ethyl derivatives are often explored for their stability and bioavailability. The inclusion of a propylcarbamoyl moiety enhances the compound's lipophilicity, a property crucial for crossing cell membranes—a key focus area in drug formulation discussions. This aligns with trending searches on "how to improve drug absorption" and "optimizing pharmacokinetics."

The 4-(2-phenylethenesulfonamido)benzoate segment of the molecule is another hotspot for innovation. Sulfonamide-based compounds are widely studied for their antimicrobial and anti-proliferative effects, making this compound a candidate for repurposing in antibiotic resistance research. With global attention on AMR (antimicrobial resistance), such molecules are increasingly scrutinized for their mechanism of action.

In industrial applications, CAS No. 848296-84-4 is often referenced in patents related to biodegradable polymers and controlled-release systems. Its ester linkage offers hydrolytic degradability, a feature highly sought after in sustainable chemistry initiatives. This connects to popular queries like "eco-friendly chemical alternatives" and "green synthesis methods."

Analytical characterization of this compound typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, topics frequently searched by analytical chemists. Its UV-active aromatic rings also make it suitable for photodynamic therapy research, another trending area in cancer treatment technologies.

Regulatory compliance for 848296-84-4 follows standard guidelines for research chemicals, with emphasis on proper handling and disposal. While not classified as hazardous, its handling protocols are often compared to those of GMP-grade intermediates, a common query among pharmaceutical manufacturers.

Future research directions for this compound may explore its synergy with nanoparticle carriers or its role in proteomics studies. As AI-assisted molecular design gains traction, compounds like 2-Oxo-2-[(propylcarbamoyl)amino]ethyl 4-(2-phenylethenesulfonamido)benzoate will likely see increased virtual screening applications.